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Compound of Interest

Compound Name:
4-(2-

Fluorophenoxymethyl)benzonitrile

Cat. No.: B1291947 Get Quote

Technical Guide: 4-(2-
Fluorophenoxymethyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the known chemical properties of 4-
(2-Fluorophenoxymethyl)benzonitrile. Due to the limited availability of public data for this

specific compound, this guide also includes a proposed synthesis methodology based on

established chemical principles. All quantitative data found in public sources has been

summarized for clarity.

Chemical Properties
The fundamental chemical properties of 4-(2-Fluorophenoxymethyl)benzonitrile are detailed

below. It is important to note that experimental physical properties such as melting and boiling

points are not readily available in published literature.
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Property Value Source

CAS Number 1016780-76-9
AccelaChemBio,

CymitQuimica[1][2]

Molecular Formula C₁₄H₁₀FNO CymitQuimica[2]

Molecular Weight 227.23 g/mol CymitQuimica[2]

Purity ≥ 95% CymitQuimica[2]

Experimental Protocols
Proposed Synthesis: Williamson Ether Synthesis
A standard and widely applicable method for the synthesis of ethers such as 4-(2-
Fluorophenoxymethyl)benzonitrile is the Williamson ether synthesis. This method involves

the reaction of an alkoxide with a primary alkyl halide. In this proposed protocol, 2-fluorophenol

is deprotonated by a base to form the corresponding phenoxide, which then acts as a

nucleophile, attacking the electrophilic carbon of 4-(bromomethyl)benzonitrile.

Materials:

4-(Bromomethyl)benzonitrile

2-Fluorophenol

Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH)

Anhydrous polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF) or Acetonitrile)

Deionized water

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:
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To a solution of 2-fluorophenol in the chosen anhydrous solvent, add a suitable base such as

potassium carbonate or sodium hydride at room temperature under an inert atmosphere

(e.g., nitrogen or argon).

Stir the mixture at room temperature for a designated period to allow for the formation of the

2-fluorophenoxide salt.

Add a solution of 4-(bromomethyl)benzonitrile in the same anhydrous solvent to the reaction

mixture.

Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and monitor the

progress of the reaction by thin-layer chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature and quench with

deionized water.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to yield pure 4-(2-
Fluorophenoxymethyl)benzonitrile.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 4-(2-
Fluorophenoxymethyl)benzonitrile is not available in the public domain based on the

conducted searches. For definitive structural confirmation and purity assessment, it is

recommended to acquire these spectra upon synthesis of the compound.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the biological activity or any

associated signaling pathways for 4-(2-Fluorophenoxymethyl)benzonitrile. Further research

would be required to determine its pharmacological properties and mechanism of action.
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Visualizations
Below is a diagram illustrating the proposed experimental workflow for the synthesis of 4-(2-
Fluorophenoxymethyl)benzonitrile.
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Caption: Proposed Williamson Ether Synthesis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1291947#4-2-fluorophenoxymethyl-benzonitrile-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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